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Compound of Interest

Compound Name: BC11-38

Cat. No.: B15573512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of BC11-38, a selective phosphodiesterase (PDE) 11 inhibitor. Adherence to

this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
BC11-38 is a potent and selective inhibitor of phosphodiesterase 11 (PDE11), with an IC50 of

0.28 µM.[1][2][3] It exhibits high selectivity for PDE11 over other PDE isoforms (PDE1-10), with

IC50 values greater than 100 µM for these other enzymes.[2][4][5][6] The primary mechanism

of action of BC11-38 is the inhibition of PDE11, which leads to an increase in intracellular

levels of cyclic adenosine monophosphate (cAMP).[1][3][4][6] This elevation in cAMP can

subsequently activate downstream signaling pathways, such as PKA-mediated ATF-1

phosphorylation, and has been shown to increase cortisol production in H295R human

adenocarcinoma cells.[1][4][5][6]
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Property Value Source

CAS Number 686770-80-9 [1][2][4]

Molecular Formula C₁₅H₁₆N₂OS₂ [1][2][4]

Molecular Weight 304.43 g/mol [1][2][4]

Purity ≥98% [1]

Appearance White to yellow solid [4]

Solubility and Recommended Solvents
Proper dissolution is critical for the efficacy of BC11-38 in experimental settings. The choice of

solvent and the final concentration of the stock solution should be carefully considered based

on the downstream application.

Solvent
Maximum
Solubility

Notes Source

DMSO
100 mM (33.33

mg/mL)

Use of newly opened,

hygroscopic DMSO is

recommended.

Ultrasonic assistance

may be required for

complete dissolution.

[1][4][5]

Ethanol 20 mM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BC11-38 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BC11-38 in dimethyl

sulfoxide (DMSO).

Materials:
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BC11-38 solid powder

Anhydrous, sterile DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Analytical balance

Procedure:

Equilibration: Allow the vial of BC11-38 solid to equilibrate to room temperature for at least

30 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of BC11-38 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.044 mg of BC11-38.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial containing the BC11-
38 powder. For a 10 mM solution, the required volume of DMSO can be calculated using the

following formula: Volume (mL) = (Mass (mg) / 304.43 g/mol ) / 10 mM

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10

minutes. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene microcentrifuge tubes. This will minimize freeze-thaw cycles and

potential degradation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4] When stored under nitrogen, the stability at -20°C can

be extended.[4]
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Protocol 2: Quality Control of BC11-38 Stock Solution
To ensure the accuracy of experimental results, it is recommended to perform quality control on

the prepared stock solution.

Methods:

Concentration Verification: The concentration of the stock solution can be verified using

High-Performance Liquid Chromatography (HPLC) with a standard curve of known BC11-38
concentrations.

Purity Assessment: Purity can be assessed by HPLC-UV analysis, looking for any potential

degradation products or impurities.

Identity Confirmation: The identity of the compound can be confirmed using Liquid

Chromatography-Mass Spectrometry (LC-MS) to verify the molecular weight.

Visualizations
Signaling Pathway of BC11-38
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Caption: Signaling pathway of BC11-38.

Experimental Workflow: From Stock Solution to Cell-
Based Assay
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Caption: Experimental workflow for using BC11-38.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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